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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1139677 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring laboratory

safety is paramount. This guide provides essential, immediate safety and logistical information

for handling Lactose Octaacetate, offering procedural, step-by-step guidance to foster a

secure research environment. Our goal is to be your preferred source for laboratory safety and

chemical handling information, building trust by delivering value beyond the product itself.

Essential Safety and Handling Protocols
Lactose octaacetate is a white to off-white crystalline solid.[1][2] While some sources classify

it as not a dangerous substance according to the Globally Harmonized System (GHS), others

indicate it is harmful if swallowed.[1] Therefore, it is crucial to handle it with appropriate care

and utilize the personal protective equipment outlined below.

Personal Protective Equipment (PPE):

A comprehensive approach to personal safety is critical. The following PPE is recommended

when handling Lactose octaacetate:

Eye and Face Protection: At a minimum, safety glasses with side shields should be worn.[3]

For operations with a higher risk of splashes, such as when handling solutions, chemical

safety goggles are required.[3] When working with larger quantities or where there is a

significant splash hazard, a face shield should be used in addition to safety glasses or

goggles.[3]
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Skin and Body Protection: A laboratory coat is mandatory to protect against accidental

contact.[4] Wear appropriate protective gloves to prevent skin exposure.[2][5] It is good

practice to inspect gloves for any damage before use.

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[2] However, if dust formation is likely, a NIOSH/MSHA-

approved respirator with a particle filter is recommended.[2]

Operational Plan:

A systematic approach to handling Lactose octaacetate from receipt to disposal minimizes

risks and ensures a safe workflow.

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks. Ensure the supplier's label is intact and legible.

Storage: Store Lactose octaacetate in a tightly closed container in a refrigerated and dry

environment.[2] Recommended storage temperatures can range from 0°C to 8°C.[1][6] For

long-term storage of solutions, temperatures of -20°C to -80°C may be necessary to prevent

inactivation.[7]

Handling and Preparation of Solutions:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

the powder to avoid dust inhalation.[8]

Avoid direct contact with skin, eyes, and clothing.[2]

When weighing the solid, do so carefully to minimize dust generation.

If preparing solutions, add the solid to the solvent slowly.

Accidental Spills: In the event of a spill, ensure adequate ventilation and wear the

appropriate PPE.[2] For solid spills, sweep up the material and place it into a suitable,

labeled container for disposal.[2] Avoid creating dust.[2] The spill area should be thoroughly

cleaned with water after material pickup is complete.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://safety.rice.edu/standard-personal-protective-equipment
https://www.fishersci.com/store/msds?partNumber=AAJ6669514&productDescription=LACTOSE+OCTAACETATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05279.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6669514&productDescription=LACTOSE+OCTAACETATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6669514&productDescription=LACTOSE+OCTAACETATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1139677?utm_src=pdf-body
https://www.benchchem.com/product/b1139677?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ6669514&productDescription=LACTOSE+OCTAACETATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://synthose.com/products/LL809
https://www.sigmaaldrich.com/FR/fr/product/aldrich/772356
https://www.medchemexpress.com/lactose-octaacetate.html
https://www.neogen.com/498067/globalassets/pim/assets/original/10062/ncm0233_700003582_sds_en-mt.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6669514&productDescription=LACTOSE+OCTAACETATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6669514&productDescription=LACTOSE+OCTAACETATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6669514&productDescription=LACTOSE+OCTAACETATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6669514&productDescription=LACTOSE+OCTAACETATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.neogen.com/498067/globalassets/pim/assets/original/10062/ncm0233_700003582_sds_en-mt.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan:

Proper disposal of Lactose octaacetate and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of unused Lactose octaacetate in accordance with local, state,

and federal regulations. It should be treated as chemical waste.

Contaminated Materials: Any materials that have come into contact with Lactose
octaacetate, such as gloves, weighing paper, and disposable labware, should be placed in a

sealed bag or container and disposed of as chemical waste.[9]

Empty Containers: Non-refillable containers should not be reused.[8] They should be

disposed of in the same manner as the chemical waste.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Lactose
octaacetate.

Property Value Source(s)

Molecular Formula C28H38O19 [2]

Molecular Weight 678.59 g/mol [2][6]

Appearance
White to Off-white Crystalline

Solid
[1][2]

Melting Point
75-85 °C to 139-144 °C (Varies

by purity and isomer)
[6][10]

Storage Temperature 0°C to 8°C (Solid) [1][6]

GHS Classification
Warning (Harmful if swallowed)

or Not a dangerous substance
[1]
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To provide a clear, at-a-glance understanding of the handling process, the following diagram

illustrates the key steps and safety precautions.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Lactose octaacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1139677?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139677?utm_src=pdf-body
https://www.benchchem.com/product/b1139677?utm_src=pdf-custom-synthesis
https://synthose.com/products/LL809
https://www.fishersci.com/store/msds?partNumber=AAJ6669514&productDescription=LACTOSE+OCTAACETATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://safety.rice.edu/standard-personal-protective-equipment
https://pim-resources.coleparmer.com/sds/05279.pdf
https://www.sigmaaldrich.com/FR/fr/product/aldrich/772356
https://www.medchemexpress.com/lactose-octaacetate.html
https://www.neogen.com/498067/globalassets/pim/assets/original/10062/ncm0233_700003582_sds_en-mt.pdf
https://www.flinnsci.com/sds_428-lactose/sds_428/
https://www.tcichemicals.com/OP/en/p/L0462
https://www.tcichemicals.com/OP/en/p/L0462
https://www.benchchem.com/product/b1139677#personal-protective-equipment-for-handling-lactose-octaacetate
https://www.benchchem.com/product/b1139677#personal-protective-equipment-for-handling-lactose-octaacetate
https://www.benchchem.com/product/b1139677#personal-protective-equipment-for-handling-lactose-octaacetate
https://www.benchchem.com/product/b1139677#personal-protective-equipment-for-handling-lactose-octaacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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